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Compound of Interest

Compound Name: Acetylsalicylic anhydride

Cat. No.: B024242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the chemical structure, properties, and

synthesis of acetylsalicylic anhydride. Acetylsalicylic anhydride, also known as aspirin

anhydride, is a derivative of acetylsalicylic acid (aspirin) formed by the dehydration of two

acetylsalicylic acid molecules.[1] It serves as a key intermediate in organic synthesis and is

relevant in pharmaceutical research, particularly as an impurity of Acetylsalicylic Acid.[1][2]

Chemical Identity and Structure
Acetylsalicylic anhydride is chemically designated as (2-acetyloxybenzoyl) 2-

acetyloxybenzoate.[3] Its structure consists of two acetylsalicylate moieties linked by an

anhydride functional group.

IUPAC Name: (2-acetyloxybenzoyl) 2-acetyloxybenzoate[3]

CAS Number: 1466-82-6[1][3][4]

Molecular Formula: C₁₈H₁₄O₇[2][3][4][5]

SMILES: CC(=O)OC1=CC=CC=C1C(=O)OC(=O)C2=CC=CC=C2OC(=O)C[3]

The molecule's core is the anhydride linkage (-C(O)OC(O)-) connecting two phenyl rings. Each

phenyl ring is substituted with an acetate group (-OCOCH₃) at the ortho position relative to the

anhydride connection.
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Caption: 2D structure of Acetylsalicylic Anhydride.

Physicochemical and Spectroscopic Data
The quantitative properties of acetylsalicylic anhydride are summarized below. This data is

critical for its identification, purification, and application in various chemical processes.

Table 1: Physicochemical Properties

Property Value Reference(s)

Molecular Weight 342.30 g/mol [2][4][5]

Appearance White to Off-White Solid [1][5]

Melting Point 80-85 °C [4][5][6]

Boiling Point 511.2 ± 35.0 °C (Predicted) [4][6]

Density 1.3 ± 0.1 g/cm³ (Predicted) [4][6]

| Solubility | Limited in water; moderately soluble in organic solvents such as Chloroform

(slightly) and Ethyl Acetate (slightly). |[1][6] |

Table 2: Spectroscopic Data

Technique Data (Solvent: CDCl₃) Reference(s)

¹H NMR

δ (ppm): 8.08 (d, 2H, J=7.9
Hz), 7.70 (t, 2H, J=7.8 Hz),
7.40 (t, 2H, J=7.7 Hz), 7.19
(d, 2H, J=8.1 Hz), 2.31 (s,
6H)

[6]

¹³C NMR

δ (ppm): 169.42, 159.29,

151.83, 135.54, 132.24,

126.29, 124.42, 121.69, 20.89

[6]

| IR | ν_max (cm⁻¹): 1789 (C=O, anhydride), 1728 (C=O, ester), 1603 (C=C, aromatic) |[6] |
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Experimental Protocols
The synthesis of acetylsalicylic anhydride is typically achieved through the dehydration of

acetylsalicylic acid. The following protocol is based on a method using

dicyclohexylcarbodiimide (DCC) as a coupling agent.

Protocol: Synthesis of Acetylsalicylic Anhydride via DCC Coupling

This protocol describes the conversion of acetylsalicylic acid to its anhydride form.

Materials:

Acetylsalicylic acid

Dicyclohexylcarbodiimide (DCC)

Ethyl acetate

Solvent for dissolution (e.g., anhydrous dichloromethane)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Glass filter funnel

Rotary evaporator

Apparatus for storage at -20°C

Procedure:

Dissolution: Dissolve acetylsalicylic acid in a suitable anhydrous solvent, such as

dichloromethane, in a round-bottom flask.

Coupling Agent Addition: Add dicyclohexylcarbodiimide (DCC) to the solution. DCC acts as a

dehydrating agent, facilitating the formation of the anhydride bond between two molecules of
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acetylsalicylic acid.

Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by

techniques such as Thin Layer Chromatography (TLC).

Filtration: Upon completion, a precipitate of dicyclohexylurea (DCU), a byproduct of the

reaction, will form. Filter the suspension through a glass filter to remove the DCU.[6]

Solvent Evaporation: Evaporate the solvent from the filtrate using a rotary evaporator. This

will yield the crude product as a thick oil.[6]

Solidification and Storage: Store the resulting oil at -20°C to induce solidification. The final

product is 2-(acetyloxy)benzoic anhydride.[6]

Safety Precautions:

Handle dicyclohexylcarbodiimide with care as it is a potent allergen and sensitizer.

All procedures should be performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.
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Start: Materials

1. Dissolve Acetylsalicylic Acid
in Anhydrous Solvent

2. Add DCC
(Coupling Agent)

3. Stir at Room Temperature
(Anhydride Formation)

4. Filter to Remove
Dicyclohexylurea (DCU) Byproduct

5. Evaporate Solvent
(Rotary Evaporator)

6. Solidify Product
at -20°C

End: Acetylsalicylic Anhydride

Click to download full resolution via product page

Caption: Workflow for the synthesis of Acetylsalicylic Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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